Cas no 1779588-12-3 (Imidazo[1,2-a]pyridine-3-acetic acid, α-amino-6-bromo-)

• Product Name: Imidazo[1,2-a]pyridine-3-acetic acid, α-amino-6-bromo-
• CAS No: 1779588-12-3
• MF: C₉H₈BrN₃O₂
• MW: 270.082720756531
• CID: 5253073
• Update Time: 2025-06-08

Imidazo[1,2-a]pyridine-3-acetic acid, α-amino-6-bromo- Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyridine-3-acetic acid, α-amino-6-bromo-

• Inchi： 1S/C9H8BrN3O2/c10-5-1-2-7-12-3-6(13(7)4-5)8(11)9(14)15/h1-4,8H,11H2,(H,14,15)
• InChI Key： FARYKPWFMJFESC-UHFFFAOYSA-N
• SMILES： C12=NC=C(C(N)C(O)=O)N1C=C(Br)C=C2

Experimental Properties

• Density: 1.93±0.1 g/cm3(Predicted)
• pka: 0.48±0.10(Predicted)

Additional information on Imidazo[1,2-a]pyridine-3-acetic acid, α-amino-6-bromo-

Comprehensive Overview of Imidazo[1,2-a]pyridine-3-acetic acid, α-amino-6-bromo- (CAS No. 1779588-12-3)

Imidazo[1,2-a]pyridine-3-acetic acid, α-amino-6-bromo- (CAS No. 1779588-12-3) is a heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. The compound belongs to the imidazo[1,2-a]pyridine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. Researchers are particularly interested in its α-amino and 6-bromo substitutions, which enhance its reactivity and make it a valuable intermediate in drug discovery.

In recent years, the demand for imidazo[1,2-a]pyridine derivatives has surged, driven by their role in developing novel therapeutics for conditions such as inflammation, cancer, and infectious diseases. The 6-bromo substitution in this compound is a key feature that facilitates further functionalization, enabling the synthesis of more complex molecules. This adaptability aligns with current trends in precision medicine and targeted drug delivery, where customized molecular structures are essential for efficacy and safety.

From a synthetic chemistry perspective, CAS No. 1779588-12-3 serves as a versatile building block. Its imidazo[1,2-a]pyridine core is amenable to various chemical modifications, making it a favorite among medicinal chemists. The compound's α-amino acid moiety also opens doors for peptide coupling reactions, expanding its utility in bioconjugation and proteomics research. These attributes have positioned it as a subject of interest in high-impact journals and patent filings.

The growing popularity of imidazo[1,2-a]pyridine-3-acetic acid derivatives can be attributed to their compatibility with modern green chemistry principles. Researchers are exploring sustainable synthesis routes to minimize waste and reduce environmental impact, a topic frequently searched in academic and industrial circles. Additionally, the compound's potential in AI-driven drug discovery has sparked discussions, as computational models increasingly predict its interactions with biological targets.

Quality control and analytical characterization of Imidazo[1,2-a]pyridine-3-acetic acid, α-amino-6-bromo- are critical for ensuring reproducibility in research. Techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify its purity and structural integrity. These methods are frequently queried by scientists seeking reliable protocols for handling such specialized compounds.

In summary, CAS No. 1779588-12-3 represents a promising scaffold in contemporary drug development. Its multifaceted applications—from small-molecule therapeutics to chemical biology probes—underscore its importance in advancing human health. As research continues to uncover its full potential, this compound is poised to remain a focal point in both academic and industrial settings.